Cas no 28004-62-8 (5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 28004-62-8
• MF: C₈H₆ClN₃S
• MW: 211.671338558197
• MDL: MFCD00980966
• CID: 53253
• PubChem ID: 668392
• Update Time: 2025-11-06

5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)-[1,3,4]thiadiazol-2-ylamine
• 5-(4-Chlorophenyl)-1,3,4-thiadiazol-2-amine
• 2-AMINO-5-(4-CHLOROPHENYL)-1,3,4-THIADIAZOLE
• 5-(4-Chloro-phenyl)-[1,3,4]thiadiazol-2-ylamine
• 5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, 5-(4-chlorophenyl)-
• 5-(4-Chlorophenyl)-1,3,4-thiadiazole-2-amine
• SR-01000402368
• CHEMBL1383520
• SCHEMBL1143676
• SY014192
• W-200274
• GEO-00104
• 2-Amino-5-(4-chlorophenyl)-1,3,4-thiadiazole, 97%
• PD096047
• 28004-62-8
• Oprea1_452072
• SR-01000402368-1
• FS-2361
• FT-0679212
• MLS000525910
• EU-0001773
• Z57148446
• F0405-1560
• A819280
• AKOS000225420
• Oprea1_863270
• HMS2503M07
• CCG-104125
• DTXSID701263749
• OAVULPOOAHQYDZ-UHFFFAOYSA-N
• BDBM50440130
• MFCD00980966
• EN300-110817
• 2-amino-5-(p-chlorophenyl)-1,3,4-thiadiazole
• 2-Amino-5-(4-chlorophenyl)1,3,4-thiadiazole
• SMR000116384
• STK101084
• 5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine

• MDL： MFCD00980966
• Inchi： 1S/C8H6ClN3S/c9-6-3-1-5(2-4-6)7-11-12-8(10)13-7/h1-4H,(H2,10,12)
• InChI Key： OAVULPOOAHQYDZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N)S1

Computed Properties

• Exact Mass: 210.99728
• Monoisotopic Mass: 210.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.9

Experimental Properties

• Color/Form: Not available
• Density: 1.461
• Melting Point: 229-233 °C (lit.)
• Boiling Point: 383.9°Cat760mmHg
• Flash Point: 186°C
• Refractive Index: 1.676
• PSA: 51.8
• Solubility: Not available

5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：(BD19933)

Additional information on 5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine

Comprehensive Overview of 5-(4-Chlorophenyl)-1,3,4-Thiadiazol-2-Amine (CAS No. 28004-62-8)

5-(4-Chlorophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 28004-62-8) is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with an amino group and a 4-chlorophenyl moiety. This structure imparts unique physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The compound's molecular formula, C8H6ClN3S, and its thiadiazole ring system contribute to its potential bioactivity, particularly in antimicrobial and anti-inflammatory applications.

Recent studies highlight the growing demand for heterocyclic compounds like 5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine due to their versatility in drug discovery. Researchers are exploring its derivatives for anticancer properties, leveraging the chlorophenyl group to enhance cellular uptake. Additionally, its thiadiazole scaffold is being investigated for enzyme inhibition, a hot topic in precision medicine. Users often search for "thiadiazole derivatives uses" or "CAS 28004-62-8 applications," reflecting its relevance in modern therapeutics.

The synthesis of 5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine typically involves cyclization reactions of thiosemicarbazides, a process optimized for high yield and purity. Its crystalline structure and stability under ambient conditions make it suitable for industrial-scale production. Environmental concerns have also driven interest in "green synthesis of thiadiazoles," aligning with the global push for sustainable chemistry practices.

In agrochemicals, this compound's chlorinated aromatic component is key to developing pesticide intermediates. Searches like "thiadiazole-based fungicides" underscore its role in crop protection. Regulatory agencies emphasize low-toxicity alternatives, positioning CAS 28004-62-8 as a candidate for next-generation formulations.

Analytical techniques such as HPLC and NMR are critical for characterizing 5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine. Quality control protocols ensure compliance with pharmaceutical standards, addressing queries like "purity analysis of thiadiazoles." The compound's logP value and solubility profile are frequently studied to optimize drug delivery systems.

Future research directions include nanocarrier integration and combination therapies, responding to trends like "nanomedicine for infectious diseases." With its multifunctional potential, 28004-62-8 remains a focal point for innovation in bioactive molecules.